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Compound of Interest

Compound Name: Benzoximate
CAS No.: 29356-13-6
Cat. No.: B1239414
Get Quote
. J

Disclaimer: Benzoximate is an acaricide that is considered obsolete and is not registered for
use in many countries, including the European Union.[1][2] As a result, publicly available, in-
depth toxicological data is limited. This guide provides a comprehensive overview of the
available information and identifies existing data gaps.

Chemical and Physical Properties

Benzoximate, with the IUPAC name benzoic 3-chloro-N-ethoxy-2,6-dimethoxybenzimidic
anhydride, is a white crystalline solid.[3] Its primary use was as an acaricide to control spider
mites on fruit trees and ornamental plants.[1][4]
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Property Value

CAS Number 29104-30-1

Molecular Formula C18H18CINO5

Molecular Weight 363.79 g/mol

Melting Point 73°Cl[4]

Vapor Pressure <1.33 x 1072 Pa at 25°C[4]

Water Solubility 30.26 mg/L (temperature not specified)[4]

- Benzene: 650 g/L- Dimethylformamide: 1460
Solubility in Organic Solvents (at 20°C) g/L- Xylene: 710 g/L- Ethanol: 70 g/L- Acetone:
980 g/L- Hexane: 8 g/L[4]

Chemical Stabili Stable under acidic conditions, but susceptible
emical Stabili
Y to decomposition in strong alkaline media.[4]

Mechanism of Action

The specific biochemical mechanism of action for Benzoximate has not been elucidated and is
reported as unknown.[4]

Pharmacokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME)

Detailed pharmacokinetic studies for Benzoximate are not available in the public literature.
However, based on its chemical structure, which includes an ester linkage and an oxime ether
group, a hypothetical metabolic pathway can be proposed. The primary routes of metabolism
would likely involve enzymatic hydrolysis of the ester bond, followed by further degradation and
Phase Il conjugation to facilitate excretion.
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Caption: A potential metabolic pathway for Benzoximate.

Acute Toxicity

Benzoximate exhibits low acute toxicity to mammals via oral and dermal routes of exposure.[1]
It is classified as an eye irritant.[1]

Value (mg/kg body

Species Route of Exposure Toxicity Endpoint _
weight)

Rat Oral LD50 > 5,000

Rabbit Dermal LD50 > 2,000[5]

Experimental Protocols

Specific protocols for the acute toxicity studies on Benzoximate are not publicly available.
Such studies typically adhere to international guidelines, such as those established by the
OECD. The following diagram illustrates a generalized workflow for an acute toxicity
assessment.
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Caption: Generalized workflow for an acute toxicity study.

Subchronic and Chronic Toxicity

Detailed reports on subchronic or chronic toxicity studies are not available in the public domain.
One source refers to a 2-year rat study, but the methodology and detailed findings have not
been publicly disseminated.

Genotoxicity

The genotoxic potential of Benzoximate is not definitively characterized. It has been reported
as "Not mutagenic in Ames Test".[5] However, the same source indicates that "Positive results
were obtained in some in vivo tests", though specifics regarding the nature of these tests, the
observed effects, and the experimental conditions are not provided.[5]
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Carcinogenicity

There are no publicly available long-term carcinogenicity bioassays for Benzoximate.[6][7][8]
[91[10]

Reproductive and Developmental Toxicity

No specific studies on the reproductive or developmental toxicity of Benzoximate have been
found in the reviewed literature.[11][12][13][14][15][16][17]

Ecotoxicology

Benzoximate is classified as being harmful to aquatic life with long-lasting effects (H412).[2]
While it is considered to be relatively non-toxic to fish, it is moderately toxic to predatory mites.

[4]

Environmental Fate

Information regarding the environmental fate of Benzoximate is limited. It is known to be stable
under acidic conditions and decomposes in highly alkaline environments.[4] While specific data
on its degradation in soil is scarce, studies on structurally related benzoxazinoids suggest that
microbial degradation is a plausible pathway for its dissipation in the environment.[18][19][20]

Environmental Risk Assessment Framework

Environmental Release

Exposure Assessment: Effects Assessment:
- Soil - Aquatic toxicity
- Water - Terrestrial toxicity

Risk Characterization
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Caption: Logical flow of an environmental risk assessment.

Summary and Conclusion

The toxicological database for Benzoximate is notably incomplete, which is consistent with its
status as an obsolete pesticide. The available data indicates low acute mammalian toxicity.
However, there are unresolved questions regarding its potential for in vivo genotoxicity.
Furthermore, significant data gaps exist for critical endpoints such as chronic toxicity,
carcinogenicity, and reproductive and developmental toxicity. The classification of
Benzoximate as harmful to aquatic life highlights the need for a thorough environmental risk
assessment, though the lack of comprehensive fate and toxicity data complicates this
evaluation. Due to these significant data gaps, a complete toxicological profile and a
comprehensive risk assessment for human health and the environment cannot be fully
established from the publicly available information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1239414?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

